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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of NOR116 (Flamestab® NOR 116), a
monomeric N-alkoxy hindered amine (NOR-HALS), with alternative flame retardant and UV
stabilization systems for polyolefin applications. Contrary to potential misconceptions, NOR116
is not a catalyst for polyolefin production but a multifunctional additive that enhances flame
retardancy and resistance to UV degradation. This analysis focuses on its performance
benefits, cost-effectiveness, and impact on polymer properties compared to traditional halogen-
free flame retardants.

Executive Summary

NOR116 offers a high-efficiency, halogen-free solution for flame retardancy and UV
stabilization in polyolefins, particularly for fibers, films, and nonwovens. Its primary advantages
lie in its efficacy at very low concentrations (typically 0.5-1.5%), which helps to preserve the
mechanical properties and processability of the base polymer.[1][2] Alternatives, such as
intumescent flame retardants (IFRs) based on ammonium polyphosphate (APP), are also
effective but often require significantly higher loading levels (20-30%), which can negatively
impact the physical characteristics and processing of the polyolefin. The cost-benefit analysis,
therefore, centers on a trade-off between the higher per-kilogram cost of a specialized additive
like NOR116 and the lower per-kilogram cost but higher volume requirement of traditional IFR
systems. For applications where maintaining mechanical performance, transparency, and low
additive levels are critical, NOR116 presents a compelling value proposition.
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Mechanism of Action: NOR116

NOR116 functions as both a flame retardant and a UV stabilizer through a radical scavenging

mechanism.

o Flame Retardancy: Upon heating, the N-O bond in the N-alkoxy amine structure cleaves,
generating nitroxyl and alkyl radicals. These radicals interfere with the combustion cycle in
both the gas and condensed phases, quenching the high-energy radicals that propagate fire.

» UV Stabilization: The hindered amine structure effectively traps free radicals generated by
photo-oxidation, preventing the degradation of the polymer chains. This process is
regenerative, allowing for long-term protection against UV radiation.
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Figure 1: Dual-action mechanism of NOR116.
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Performance Comparison: NOR116 vs. Alternatives

The primary alternatives to NOR116 in halogen-free polyolefin systems are intumescent flame
retardants (IFRs) and, for UV stabilization, traditional hindered amine light stabilizers (HALS).

¢ Intumescent Flame Retardants (IFRs): Typically combinations of ammonium polyphosphate
(APP) as an acid source, pentaerythritol (PER) as a carbon source, and melamine as a
blowing agent. They work by forming a protective char layer on the polymer surface during
combustion.

o Traditional HALS: These are effective UV stabilizers but can have basicity that interacts
negatively with acidic components in some flame-retardant systems. NOR116 has low
basicity, avoiding these interactions.[2]

Quantitative Performance Data

The following tables summarize the typical performance characteristics of NOR116 compared
to a standard APP-based IFR system in polypropylene (PP).

Table 1: Flame Retardant Performance

PP + 1.5% PP + 30% IFR
Parameter Test Method Neat PP
NOR116 (APP/PER)
Limiting Oxygen
ASTM D2863 ~18% ~24-28% ~30-35%
Index (LOI)
UL-94 Rating _ V-2 / VTM-O0 (thin
) UL-94 Fails ) V-0
(Vertical Burn) films)
Peak Heat o
Cone ) Moderately Significantly
Release Rate ) High
Calorimetry Reduced Reduced
(PHRR)
Total Heat Cone High Moderately Significantly
i
Release (THR) Calorimetry J Reduced Reduced

Data compiled from various sources for illustrative purposes. Actual values depend on specific
formulations and test conditions.
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Table 2: Impact on Mechanical Properties of Polypropylene

PP + 1.5% PP + 30% IFR
Parameter Test Method Neat PP
NOR116 (APPIPER)
o Can be
] ) ~ No significant o
Tensile Strength ASTM D638 Baseline significantly
change
reduced
) o Can be
Elongation at ) ~ No significant o
ASTM D638 Baseline significantly
Break change
reduced
o Can be
Impact Strength , ~ No significant o
ASTM D256 Baseline significantly
(Izod) change
reduced
Can be
Melt Flow Index ) ) o
(MF) ASTM D1238 Baseline Minor change significantly
affected

Cost-Benefit Analysis

A direct cost comparison is challenging due to fluctuating raw material prices and proprietary
formulations. However, a qualitative cost-benefit analysis can be constructed based on
performance at typical loading levels.

Benefits of NOR116:

« High Efficiency: Effective at very low concentrations (0.5-1.5%), minimizing the impact on the
polymer's physical properties and density.[1][2]

o Multifunctionality: Provides both flame retardancy and excellent UV/thermal stability in a
single molecule, potentially reducing the need for additional stabilizers.

o Property Retention: The low loading levels help maintain the mechanical integrity, ductility,
and processability of the polyolefin.[1][2]

o Transparency: Suitable for applications where clarity is important, such as films.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.specialchem.com/polymer-additives/product/basf-flamestab-nor-116
http://tamtranco.com/UserFiles/File/Phu%20Gia/chong%20chay/Flamestab_NOR_116_TDS_1473784900.pdf
https://www.specialchem.com/polymer-additives/product/basf-flamestab-nor-116
http://tamtranco.com/UserFiles/File/Phu%20Gia/chong%20chay/Flamestab_NOR_116_TDS_1473784900.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Low Interaction: Its low basicity prevents adverse reactions with other additives, such as
acidic flame retardants.[2]

Drawbacks of NOR116:

o Higher Per-Kilogram Cost: As a specialized, high-performance additive, its cost per unit
weight is generally higher than bulk flame retardants.

o Lower Ultimate FR Performance: While effective, it may not achieve the highest flame
retardancy ratings (e.g., UL-94 V-0 in thick sections) on its own, unlike high-loading IFR
systems.

Benefits of IFR Systems (e.g., APP-based):
» High Flame Retardancy: Capable of achieving top-tier UL-94 V-0 ratings.

o Lower Per-Kilogram Cost: The raw materials for IFRs are generally less expensive than
NOR-HALS.

Drawbacks of IFR Systems:

e High Loading Levels: Require high concentrations (20-30% or more), which significantly
increases the weight and can degrade the mechanical properties of the polymer.[3][4]

e Processing Challenges: High filler content can affect melt viscosity and processing
parameters.

o Opacity: Not suitable for transparent applications.
» Hygroscopic Potential: Some components can be sensitive to moisture.
Conclusion of Cost-Benefit Analysis:

NOR116 is most cost-effective in applications where the preservation of the polyolefin's
inherent mechanical properties, transparency, and processability is paramount. The added cost
of the additive is offset by the value of maintaining the polymer's performance characteristics
and the potential for reduced material usage due to lower filler content. For applications where
achieving the highest level of flame retardancy is the sole priority and a reduction in
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mechanical properties is acceptable, traditional IFR systems may be a more economical
choice.

Experimental Protocols

The following are summaries of the key experimental methods used to evaluate the
performance of flame retardants in polyolefins.

Limiting Oxygen Index (LOI) - ASTM D2863

This test determines the minimum concentration of oxygen in a flowing oxygen/nitrogen mixture
that will just support flaming combustion of a material.
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Figure 2: Workflow for LOI testing.

UL-94 Vertical Burn Test

This test classifies the flammability of a material based on its self-extinguishing time after
ignition.
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e Procedure: A vertical specimen is subjected to two 10-second applications of a flame.
o Classification:

o V-0: Flaming combustion ceases within 10 seconds after each flame application; no
flaming drips.

o V-1: Flaming combustion ceases within 30 seconds after each flame application; no
flaming drips.

o V-2: Flaming combustion ceases within 30 seconds after each flame application; flaming
drips that ignite cotton below are allowed.

Cone Calorimetry - ASTM E1354

This is one of the most comprehensive tests for fire behavior, measuring parameters like heat
release rate (HRR), time to ignition, and smoke production.

e Procedure: A sample is exposed to a specific level of radiant heat from a conical heater.

o Key Data: The rate of heat released by the burning sample is a critical indicator of its fire
hazard potential. A lower peak heat release rate (pHRR) indicates better flame retardancy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Cost-Benefit Analysis of NOR116 in
Polyolefin Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143032#cost-benefit-analysis-of-nor116-in-
polyolefin-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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